Cas no 2869869-86-1 (1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)- )
1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Propen-1-yl) (2S)-2-(1-methylethyl)-1,2-pyrrolidinedicarboxylate (ACI)
- 1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)-
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- Inchi: 1S/C12H19NO4/c1-4-8-17-11(16)13-7-5-6-12(13,9(2)3)10(14)15/h4,9H,1,5-8H2,2-3H3,(H,14,15)/t12-/m0/s1
- InChI Key: YBUCQSSLGNAJHZ-LBPRGKRZSA-N
- SMILES: C([C@@]1(CCCN1C(=O)OCC=C)C(=O)O)(C)C
1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)- Pricemore >>
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1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1,2-Pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)-
1,2-Pyrrolidinedicarboxylic Acid, 2-(1-Methylethyl)-, 1-(2-Propen-1-yl) Ester, (2S)-
The compound CAS No. 2869869-86-1, known as 1,2-pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)-, is a highly specialized organic molecule with significant applications in the field of pharmaceuticals and biochemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in drug design and development. The molecule's structure features a pyrrolidine ring substituted with specific functional groups that contribute to its unique chemical properties.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and catalytic asymmetric reactions. These methods have not only improved the yield of the compound but also enhanced its purity, making it more suitable for use in preclinical studies. The (2S) configuration of the molecule is particularly significant, as it plays a crucial role in determining its pharmacokinetic properties and biological activity.
One of the most notable applications of this compound is its role as a building block in the development of novel therapeutic agents. Researchers have explored its potential in targeting various disease pathways, including those related to neurodegenerative disorders and inflammatory diseases. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in the progression of Alzheimer's disease, highlighting its potential as a lead compound for drug discovery.
In addition to its pharmacological applications, this compound has also gained attention for its role in biocatalysis and enzymatic transformations. Its ability to act as a substrate for specific enzymes has opened new avenues for sustainable chemical synthesis. Recent research has demonstrated that this compound can be efficiently converted into valuable bioactive molecules using engineered enzymes, further underscoring its versatility in chemical biology.
The structural features of this compound make it an ideal candidate for exploring stereochemical interactions and molecular recognition phenomena. Its pyrrolidine ring serves as a rigid scaffold that can be functionalized with various substituents to study their effects on molecular binding affinity. This property has been exploited in designing novel ligands for protein targets, contributing to advancements in structural biology and rational drug design.
From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also facilitated the study of its conformational dynamics and stability under different conditions, providing valuable insights into its behavior in biological systems.
In summary, CAS No. 2869869-86-1, or 1,2-pyrrolidinedicarboxylic acid, 2-(1-methylethyl)-, 1-(2-propen-1-yl) ester, (2S)-, stands out as a pivotal molecule in contemporary chemical research. Its unique structure and versatile properties continue to drive innovation across multiple disciplines within the life sciences. As research progresses, this compound is expected to play an even more critical role in advancing our understanding of complex biological systems and developing novel therapeutic interventions.
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